Cas no 2172114-04-2 (3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid)

• Product Name: 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid
• CAS No: 2172114-04-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5797883
• PubChem ID: 165535715
• Update Time: 2025-10-21

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid
• 2172114-04-2
• EN300-1520366
• 3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]ethoxy}propanoic acid

• Inchi： 1S/C26H32N2O6/c1-18(16-24(29)27-13-15-33-14-11-25(30)31)10-12-28-26(32)34-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： FVLCEHVVRAEKMV-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NCCOCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid

Comprehensive Overview of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid (CAS No. 2172114-04-2)

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid (CAS No. 2172114-04-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique ether-linked propanoic acid side chain, making it valuable for designing custom peptide linkers and drug delivery systems. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern therapeutic peptide development.

Recent trends in biopharmaceutical research highlight growing demand for modified amino acids like this derivative. Scientists frequently search for "Fmoc-amino acid applications" or "peptide linker design," reflecting its relevance in ADC (antibody-drug conjugate) development and targeted cancer therapies. The compound's CAS No. 2172114-04-2 serves as a critical identifier in patent literature and material transfer agreements.

The structural uniqueness of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid enables controlled release mechanisms in drug formulations. Its ethylene oxide spacer (visible in the "ethoxy" segment) improves water solubility – a hot topic in bioavailability enhancement research. Pharmaceutical developers increasingly investigate such "PEG-like modifiers" to address poor drug solubility, a key challenge in oral medication formulation.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, with researchers often querying "Fmoc-amino acid purity analysis." The 3-methylpentanamido moiety contributes to steric stabilization, reducing unwanted peptide aggregation – a common issue in biologic drug storage. These properties align with current industry focus on long-term protein stability solutions.

In material science applications, this compound serves as a building block for smart biomaterials. The propanoic acid terminus allows surface functionalization of nanoparticles and hydrogels, responding to searches like "amino acid-modified nanomaterials." Its dual hydrophilic-lipophilic balance (from the ethoxy and methylpentanamido groups) makes it valuable for drug-loaded micelle preparation.

The compound's CAS No. 2172114-04-2 appears in studies exploring enzyme-responsive linkers, particularly for tumor microenvironment targeting. This connects to trending searches about "stimuli-responsive drug release" and "precision medicine chemistry." The Fmoc protection strategy (indicated in the name's {(9H-fluoren-9-yl)methoxycarbonyl} segment) remains gold-standard in peptide automated synthesizers.

Quality control protocols for 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoethoxy}propanoic acid emphasize chiral purity verification, addressing concerns about stereochemical integrity in peptide therapeutics. The 3-methylpentanamido branch introduces structural diversity crucial for receptor binding optimization – a frequent subject in GPCR-targeted drug discovery.

Emerging applications in diagnostic probe development leverage this compound's bifunctional reactivity. The carboxylic acid and Fmoc-protected amine enable sequential conjugation chemistry, supporting multimodal imaging agent construction. Such versatility explains rising interest in "heterobifunctional peptide crosslinkers" among molecular imaging researchers.

Stability studies of CAS No. 2172114-04-2 demonstrate excellent shelf-life under standard amino acid storage conditions (-20°C, anhydrous). This reliability meets GMP-compliant manufacturing requirements for clinical-grade peptides, addressing frequent queries about "Fmoc-amino acid handling protocols." The compound's lyophilization compatibility further enhances its utility in large-scale bioproduction.

Future research directions may explore this derivative's potential in cell-penetrating peptides (CPPs) and blood-brain barrier shuttle systems. The ethoxypropanoic acid segment could facilitate transmembrane transport – a key consideration in neurological drug development. Such prospects align with growing investments in CNS-targeted therapeutics and related searches for "brain-delivery peptide vectors."